Cas no 1361731-77-2 (2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361731-77-2
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4913021
• Update Time: 2025-05-20

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-10-2-1-3-11(15)12(10)9-6-8(4-5-17)13(16)18-7-9/h1-3,6-7H,4H2
• InChI Key： YZUBXSCYEUABIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC(=C(CC#N)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile

Professional Introduction to 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361731-77-2)

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1361731-77-2, has garnered considerable attention due to its potential applications in the development of novel pharmaceutical agents and agrochemicals. The molecular structure of this compound comprises a pyridine core substituted with chloro and dichlorophenyl groups, which endows it with distinct reactivity and binding capabilities.

The< strong>pyridine moiety is a pivotal feature in medicinal chemistry, often serving as a key pharmacophore in drug design. Its nitrogen atom can engage in hydrogen bonding interactions, enhancing the compound's affinity for biological targets. In particular, the presence of chloro substituents at the 2- and 5-positions introduces electrophilic centers that can participate in various chemical transformations, including nucleophilic substitution reactions. These attributes make 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile a versatile intermediate in synthetic chemistry.

The< strong>3-acetonitrile group appended to the pyridine ring further enhances the compound's utility. The nitrile functionality is known for its ability to act as a bioisostere for carboxylic acids, enabling the design of molecules with altered pharmacokinetic profiles. Additionally, the electron-withdrawing nature of the nitrile group can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This combination of structural features makes 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile. Molecular docking studies have revealed its potential as a ligand for various enzymes and receptors implicated in human diseases. For instance, research indicates that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are crucial targets in oncology and inflammatory disorders. These findings underscore the importance of this compound as a scaffold for developing novel therapeutic agents.

The synthesis of 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the chlorination of a suitable pyridine precursor, followed by functional group interconversion to introduce the acetonitrile moiety. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to optimize yield and purity. These synthetic strategies not only enhance the production efficiency but also open avenues for structural diversification.

In vitro pharmacological studies have provided insights into the biological activity of 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile. Preliminary experiments suggest that this compound demonstrates moderate affinity for certain protein targets, with potential therapeutic implications. Further investigation is warranted to elucidate its mechanism of action and assess its efficacy in vivo. The development of high-throughput screening platforms has accelerated the process of identifying lead compounds from large libraries, making compounds like 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile more accessible for drug discovery programs.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known bioactive molecules. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The unique combination of substituents in 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile may confer novel agrochemical properties, making it a valuable candidate for developing next-generation crop protection agents.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Efforts are underway to develop synthetic routes that minimize waste and reduce hazardous byproducts. Green chemistry principles are being integrated into the synthesis of 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile to ensure sustainable production practices. These initiatives align with global efforts to promote environmental stewardship while maintaining high standards of chemical research.

Future directions in the study of 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile include exploring its derivatives and analogs to optimize biological activity and pharmacokinetic profiles. Structural modifications can be tailored to enhance target specificity or improve solubility and bioavailability. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into clinical applications or commercial products.

In conclusion, 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361731-77-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its biological activity suggests therapeutic promise. Continued research and innovation will further elucidate its capabilities and expand its utility across multiple domains.